Cas no 922654-93-1 (2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 922654-93-1
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 6450227
• Update Time: 2025-06-14

2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• 2,3-dimethoxy-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C19H18N2O4S/c1-23-13-9-7-12(8-10-13)15-11-26-19(20-15)21-18(22)14-5-4-6-16(24-2)17(14)25-3/h4-11H,1-3H3,(H,20,21,22)
• InChI Key： SWMQUFKLUIVFBY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2)=CS1)(=O)C1=CC=CC(OC)=C1OC

Additional information on 2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 922654-93-1)

2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 922654-93-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, characterized by its thiazole and benzamide moieties, is part of a growing class of molecules being explored for their bioactive potential. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of more complex molecules, which could have implications in drug discovery and material science.

The molecular structure of 2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide includes multiple methoxy groups, which are known to influence the compound's solubility, stability, and interaction with biological targets. These features make it a valuable subject for studies in medicinal chemistry and biochemical assays. Recent trends in scientific literature highlight its potential in modulating enzyme activity or serving as a scaffold for designing novel therapeutics, aligning with the broader interest in small-molecule inhibitors and targeted therapies.

In the context of green chemistry and sustainable synthesis, CAS No. 922654-93-1 has also been examined for its compatibility with eco-friendly reaction conditions. This aligns with the increasing demand for environmentally benign chemical processes in industrial applications. Researchers are investigating solvent-free or catalytic methods to optimize its production, addressing concerns about waste reduction and energy efficiency—a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential role in agrochemical innovation. With the global focus on food security and sustainable agriculture, derivatives of 2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide are being evaluated for their pesticidal or herbicidal properties. This resonates with current searches for next-generation crop protection agents that minimize environmental impact while maintaining efficacy.

From a technical standpoint, the compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) have been well-documented, facilitating its identification and purity assessment in research settings. Such data are critical for quality control in synthetic workflows, a recurring theme in analytical chemistry discussions. Additionally, computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets, reflecting the integration of AI-driven drug design in modern research.

In summary, 2,3-dimethoxy-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 922654-93-1) represents a versatile compound with multifaceted applications. Its study bridges gaps between organic synthesis, drug development, and sustainable technology, making it a relevant topic for both academic and industrial audiences. As research progresses, this compound may unlock new possibilities in science and technology, addressing some of the most pressing challenges in health and sustainability.